Cas no 71122-29-7 (Nebramine Disulfate)

Nebramine Disulfate structure
Nebramine Disulfate structure
Product Name:Nebramine Disulfate
CAS No:71122-29-7
MF:C12H26N4O5
MW:306.358643054962
CID:1063348
PubChem ID:71750972
Update Time:2025-04-20

Nebramine Disulfate Chemical and Physical Properties

Names and Identifiers

    • Nebramine Disulfate
    • (3R,6R)-4,6-diamino-3-[(2R,5S)-3-amino-6-(aminomethyl)-5-hydroxyoxan-2-yl]oxycyclohexane-1,2-diol
    • 3'-Deoxyneamin Disulfate
    • 3'-Deoxyneamine Disulfate
    • 3'-Deoxyneomycin A Disulfate
    • Nebramycin VIII Disulfate
    • Tobramine Disulfate
    • (1R,4R)-4,6-Diamino-2,3-dihydroxycyclohexyl 2,6-diamino-2,3,6-trideoxy-alpha-D-glycero-hexopyranoside
    • 71122-29-7
    • DTXSID00858169
    • Inchi: 1S/C12H26N4O5/c13-3-8-7(17)2-6(16)12(20-8)21-11-5(15)1-4(14)9(18)10(11)19/h4-12,17-19H,1-3,13-16H2/t4-,5?,6?,7+,8?,9?,10?,11-,12-/m1/s1
    • InChI Key: QBWLTQZEVUXXSR-PZLNIEEDSA-N
    • SMILES: O([C@@H]1C(C[C@@H](C(CN)O1)O)N)[C@H]1C(C([C@@H](CC1N)N)O)O

Computed Properties

  • Exact Mass: 306.19000
  • Monoisotopic Mass: 306.19031994g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.4
  • Topological Polar Surface Area: 183Ų

Experimental Properties

  • PSA: 183.23000
  • LogP: -1.28520

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